Methyl 2-[2-(2-anilino-2-oxoethyl)-1-oxoisoquinolin-5-yl]oxyacetate

• IUPAC Name: methyl 2-[2-(2-anilino-2-oxoethyl)-1-oxoisoquinolin-5-yl]oxyacetate
• InChI: InChI=1S/C20H18N2O5/c1-26-19(24)13-27-17-9-5-8-16-15(17)10-11-22(20(16)25)12-18(23)21-14-6-3-2-4-7-14/h2-11H,12-13H2,1H3,(H,21,23)
• InChI Key: REXIQAGBZBKKBI-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)COC1=CC=CC2=C1C=CN(C2=O)CC(=O)NC3=CC=CC=C3
• Molecular Formula: C20H18N2O5
• Molecular Weight: 366.4 g/mol

Description

Methyl 2-[2-(2-anilino-2-oxoethyl)-1-oxoisoquinolin-5-yl]oxyacetate, commonly known as MAOIA, is a chemical compound that has gained significant attention in the scientific community due to its potential application in medical research. MAOIA is a derivative of isoquinoline and has been found to exhibit a range of biochemical and physiological effects. In

Scientific Research Applications

Synthesis and Chemical Reactivity

One of the foundational aspects of researching such a compound involves understanding its synthesis and the chemical reactions it may undergo. For example, studies on similar compounds, such as derivatives of quinoline, have explored cyclization reactions and the formation of anilides under various conditions, which is crucial for synthesizing complex molecules for further study (Ukrainets et al., 2014).

Antiviral and Antiapoptotic Effects

Research into anilidoquinoline derivatives has shown significant antiviral and antiapoptotic effects in vitro, which suggests potential therapeutic applications. For instance, one study demonstrated the efficacy of a novel anilidoquinoline derivative in treating Japanese encephalitis through significant decreases in viral load and increases in survival rates in treated mice (Ghosh et al., 2008).

Antibacterial Activity

The synthesis and evaluation of N-[(2-chloroquinolin-3-yl) methylidene]-2-aniline schiff bases have shown promising in vitro antibacterial activity, highlighting the potential of similar compounds in developing new antibacterial agents (PradeepP. et al., 2015).

Molecular Docking and Anticancer Activity

The synthesis and study of quinoline derivatives have also ventured into anticancer applications, with certain compounds undergoing molecular docking studies to assess their potential interactions with cancer proteins. This suggests avenues for the development of novel anticancer drugs based on structural analogs of "Methyl 2-[2-(2-anilino-2-oxoethyl)-1-oxoisoquinolin-5-yl]oxyacetate" (S. PradeepP. et al., 2015).

Nonlinear Optical (NLO) Analysis

The exploration of novel heteroannulated chromones, through synthesis and DFT calculations, provides insights into the nonlinear optical properties of these compounds, which could be relevant for the development of optical materials and devices (Halim & Ibrahim, 2017).